Urea, N-(6,11-dihydrodibenzo(b,e)thiepin-11-yl)-N'-hexyl-

• CAS RN: 74797-26-5
• Molecular Formula: C21H26N2OS
• Molecular Weight: 354.5 g/mol
• IUPAC Name: 1-(6,11-dihydrobenzo[c][1]benzothiepin-11-yl)-3-hexylurea
• InChI: InChI=1S/C21H26N2OS/c1-2-3-4-9-14-22-21(24)23-20-17-11-6-5-10-16(17)15-25-19-13-8-7-12-18(19)20/h5-8,10-13,20H,2-4,9,14-15H2,1H3,(H2,22,23,24)
• InChI Key: WOWUIZDCLQJAIJ-UHFFFAOYSA-N
• SMILES: CCCCCCNC(=O)NC1C2=CC=CC=C2CSC3=CC=CC=C13

Description

Urea, N-(6,11-dihydrodibenzo(b,e)thiepin-11-yl)-N'-hexyl- is a chemical compound that has been widely studied for its potential applications in various scientific fields.

Mechanism Of Action

The exact mechanism of action of urea, N-(6,11-dihydrodibenzo(b,e)thiepin-11-yl)-N'-hexyl- is not fully understood. However, it is believed to act as a serotonin receptor antagonist, which may contribute to its anxiolytic and antidepressant effects.

Biochemical And Physiological Effects

Urea, N-(6,11-dihydrodibenzo(b,e)thiepin-11-yl)-N'-hexyl- has been found to have various biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters such as dopamine and norepinephrine in the brain, which may contribute to its therapeutic effects. It has also been found to have effects on various physiological systems such as the cardiovascular and immune systems.

Advantages And Limitations For Lab Experiments

Urea, N-(6,11-dihydrodibenzo(b,e)thiepin-11-yl)-N'-hexyl- has several advantages for lab experiments. It is readily available and relatively easy to synthesize. It has also been extensively studied, which makes it a well-characterized compound. However, there are also limitations to its use in lab experiments. It has been found to have poor solubility in water, which may limit its use in certain experiments. Additionally, its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on urea, N-(6,11-dihydrodibenzo(b,e)thiepin-11-yl)-N'-hexyl-. One potential direction is to further investigate its mechanism of action and how it interacts with various neurotransmitter systems in the brain. Another direction is to explore its potential therapeutic effects in the treatment of other neurological disorders such as bipolar disorder and post-traumatic stress disorder. Additionally, there is potential for the development of new derivatives of urea, N-(6,11-dihydrodibenzo(b,e)thiepin-11-yl)-N'-hexyl- with improved solubility and pharmacokinetic properties.

Synthesis Methods

The synthesis method of urea, N-(6,11-dihydrodibenzo(b,e)thiepin-11-yl)-N'-hexyl- involves the reaction of 2,3-dihydrodibenzo[b,e][1,4]thiazepin-5(1H)-one with hexyl isocyanate in the presence of a base such as sodium hydroxide. The resulting product is purified through recrystallization to obtain a white crystalline solid.

Scientific Research Applications

Urea, N-(6,11-dihydrodibenzo(b,e)thiepin-11-yl)-N'-hexyl- has been studied for its potential applications in various scientific fields such as neuroscience, pharmacology, and biochemistry. It has been found to have potential therapeutic effects in the treatment of various neurological disorders such as anxiety, depression, and schizophrenia.